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Compound of Interest |

1,4-Bis(2-Hydroxyethoxy)-2-
Compound Name:

Butyne
CAS No.: 1605-85-5
Cat. No.: B1179979

Get Quote
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CAS No: 1606-85-5 Synonyms: BEO; 2-Butyne-1,4-diol bis(2-hydroxyethyl) ether; 1,4-Di(2-
hydroxyethoxy)-2-butyne.[1][2][3][4][5] Document Type: Technical Whitepaper for Research &
Development Version: 1.0

Executive Summary

1,4-Bis(2-Hydroxyethoxy)-2-Butyne (BEO) is a functionalized alkyne-diol ether predominantly
utilized as a brightener in nickel electroplating, yet it holds significant utility in drug development
as a hydrophilic linker and rigid spacer in synthetic medicinal chemistry. Its structure—
comprising a central alkyne core flanked by ethoxy and hydroxyl groups—offers unique
physicochemical properties for bioconjugation and fragment-based drug design.

However, its safety profile is often under-documented in research settings compared to
commercial APIs. This guide synthesizes industrial safety data with laboratory best practices to
provide a comprehensive handling protocol. The primary hazards are acute skin/eye irritation
and potential oral toxicity. While not classified as highly volatile, its functional groups
necessitate specific precautions against peroxide formation and reactive incompatibility.[6]
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Chemical Identity & Physicochemical Properties

Understanding the physical constants is the first line of defense in risk assessment. BEO is a

viscous liquid with a high boiling point, reducing inhalation risks under ambient conditions but

increasing persistence on surfaces.

ble 1: Physicochemical

Property Value Relevance to Safety
Unique Identifier for SDS
CAS Number 1606-85-5 ]
retrieval.
Oxygen-rich; potential for
Molecular Formula CsH1404 ] ) ) )
polarity-driven skin absorption.
] Moderate weight; likely limited
Molecular Weight 174.19 g/mol

volatility.

Physical State

Clear yellow to brown viscous

liquid

Viscosity implies slow spill

spread but difficult cleanup.

~225°C (est.) / >110°C (Flash

Low vapor pressure at RT;

Boiling Point _ thermal decomposition risk at
Poaint) )
high heat.
) Heavier than water; sinks in
Density 1.144 g/mL @ 25°C )
agueous environments.
Readily miscible; requires
Solubility Soluble in water, alcohols specific spill containment (no

water wash-down).
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Technical Insight: The presence of ether linkages (

) adjacent to an alkyne suggests a theoretical susceptibility to autoxidation. While
less prone to peroxide formation than simple ethers (e.qg., diethyl ether), aged
samples should be tested for peroxides before distillation or heating.

Hazard Identification & Toxicology

GHS Classification
Based on aggregated data from REACH registrations and supplier SDS (Sigma-Aldrich, TCI,

Thermo Fisher), BEO is classified under the Warning signal word.

H302: Harmful if swallowed (Category 4).
H315: Causes skin irritation (Category 2).
H319: Causes serious eye irritation (Category 2A).[7]

H335: May cause respiratory irritation (Specific Target Organ Toxicity - Single Exposure,
Category 3).

Toxicological Profile

Acute Oral Toxicity: Data indicates an LD50 range consistent with Category 4 (300-2000
mg/kg). Ingestion may cause gastrointestinal distress.

Dermal/Ocular: The compound is a confirmed irritant. The ethoxy chains increase polarity,
potentially aiding penetration of the stratum corneum, leading to dermatitis upon prolonged
contact.

Chronic/Carcinogenicity: No components are listed by IARC, NTP, or OSHA as carcinogens.
However, "No data available" should not be conflated with "Safe.” Long-term exposure
effects are not fully investigated.[8]
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o Mutagenicity: No specific data available.[8] Treat as a potential genotoxin until proven

otherwise, standard for alkyne-containing research chemicals.

Operational Safety & Handling Protocols

Engineering Controls

e Primary: All open handling must occur within a certified Chemical Fume Hood.

e Secondary: Local exhaust ventilation is required if the process involves heating the

substance above 50°C.

Personal Protective Equipment (PPE) Matrix

PPE Type Recommendation

Scientific Rationale

Gloves Nitrile (= 0.11 mm)

BEO is a polar organic. Nitrile
offers excellent resistance to
alcohols and ethers. Latex is
not recommended due to

permeability risks.

Eye Protection Chemical Goggles

Safety glasses are insufficient
due to the "Serious Eye
Irritation” (H319) hazard.
Goggles prevent vapor/splash

entry.

Body Protection Lab Coat (Cotton/Poly)

Standard protection. If
handling >1L, use a chemical-

resistant apron.

Respiratory Type A (Organic Vapor)

Required only if aerosolization
occurs or heating outside a
fume hood (not

recommended).

Storage & Stability

» Conditions: Store in a cool, dry place. Keep container tightly closed.
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¢ Incompatibilities: Strong oxidizing agents (risk of fire), Strong acids (potential for alkyne
hydration/reaction), Copper/Silver (Acetylides are unlikely due to the internal alkyne, but
trace terminal alkyne impurities could react).

o Shelf Life: Re-test purity annually. Monitor for darkening (oxidation).

Emergency Response & First Aid

The following decision logic dictates the immediate response to exposure or release events.

Visualization: Emergency Response Decision Tree

Spill / Release Personnel Exposure

Route?

Small (< 100 mL) Large (> 100 mL) Skin Contact Eye Contact Ingestion Inhalation

/

Absorb with Sand/Vermiculite
Place in HazWaste

Evacuate Area Wash with Soap & Water Rinse with Water Rinse Mouth .
Move to Fresh Air

Call HazMat Team (15 mins) (15 mins) Do NOT Induce Vomiting

Ventilate Remove Clothing Remove Contacts Call Poison Control Slgpas EEEUliyY

Click to download full resolution via product page
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Caption: Figure 1. Decision logic for immediate response to BEO exposure or containment
failure.

Research Applications & Synthesis Context

In drug discovery, 1,4-Bis(2-Hydroxyethoxy)-2-Butyne serves as a versatile building block. Its
safety profile must be contextualized within its experimental utility.

Functional Utility

o Linker Chemistry: The molecule provides a 4-carbon rigid alkyne spacer. The terminal
hydroxyls allow for easy functionalization (e.g., conversion to mesylates/tosylates for
nucleophilic substitution).

o PROTACS: Used to synthesize hydrophilic linkers that connect E3 ligase ligands to target
protein ligands. The ether oxygens improve water solubility compared to all-carbon chains.

» Hydrogenation: The central alkyne can be selectively reduced to an alkene (cis/trans) or
alkane, altering the linker's flexibility post-conjugation.

Synthesis Workflow & Safety Checkpoints

Critical Control Points

! ]

! 1
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Receipt & Log Storage Check Integrit Reaction Prep PPE: Nitrile + Goggles 2 Synthesis Exotherm Control _ [ReRENINEITN |
(Check CAS 1606-85-5) (Cool, Dry, Dark) (Fume Hood Required) 1 | (e.g., Esterification) (Solvent Waste) :
! |

Click to download full resolution via product page

Caption: Figure 2. Operational workflow emphasizing safety checkpoints during synthesis.

Regulatory & Compliance Status

e TSCA (USA): Listed (Active).

o REACH (EU): Registered (EC No. 216-526-0).
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e Canada (DSL/NDSL): Listed on NDSL.

» Transport (DOT/IATA): generally not regulated as Dangerous Goods for transport unless
specific additives or impurities lower the flash point. However, always verify the specific SDS
from the vendor as "Environmentally Hazardous Substance" (UN 3082) classifications are
becoming more common for aquatic toxins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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